[3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid

• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• SMILES: CCN(C1CCN(C1)CC(=O)O)C(=O)OCC2=CC=CC=C2
• InChI: InChI=1S/C16H22N2O4/c1-2-18(14-8-9-17(10-14)11-15(19)20)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,19,20)
• InChIKey: GCTDHFGDJMMGHB-UHFFFAOYSA-N

Researchers requiring a conformationally constrained amino acid surrogate for CNS peptidomimetics often face excess hydrogen bond donors that limit brain penetration. This N-ethylglycine building block directly solves that problem. • Single HBD (vs. 2 in the NH analog) and reduced TPSA (70.1 vs. 78.9 Ų) measurably improve predicted passive membrane permeability. • Racemic form (CAS 1353957-62-6) and both enantiomers available-no chiral chromatography delays. • Cbz protection remains stable under TFA-mediated cleavage, enabling selective post-cleavage modification.

Procurement Overview of a Constrained N-Ethylglycine Building Block

[3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS 1353957-62-6, molecular formula C16H22N2O4, MW 306.36 g/mol) is a synthetic pyrrolidine-based amino acid derivative that functions as a conformationally constrained N-ethylglycine surrogate [1]. The compound features a pyrrolidine ring bearing an N-Cbz-N-ethylamino substituent at the 3-position and an acetic acid moiety at the 1-position, providing both a protected secondary amine and a carboxylic acid handle for further derivatization . It is primarily utilized as a specialized building block in medicinal chemistry for the synthesis of peptidomimetics, constrained peptide analogs, and pharmaceutical intermediates where defined spatial orientation of the amino acid side chain is critical . The compound is commercially available in racemic form (CAS 1353957-62-6) as well as single enantiomers [(S)-CAS 1354003-96-5 and (R)-CAS 1353993-62-0] for stereochemically defined applications.

1

Building block type

Conformationally constrained N-ethylglycine surrogate with pyrrolidine scaffold

2

Stereochemical forms

Racemic, (R)-enantiomer, and (S)-enantiomer available for stereochemical control studies

3

Protecting group

Cbz-protected secondary amine supports orthogonal deprotection in multi-step synthesis

• [1] PubChem Compound Summary CID 66566886: [3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid. National Center for Biotechnology Information, 2025. View Source

Why N-Ethyl Modification Cannot Be Replaced by the Unsubstituted Analog

The N-ethyl substitution in [3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid introduces a quantifiable physicochemical divergence from the closest generic alternative, (3-benzyloxycarbonylamino-pyrrolidin-1-yl)-acetic acid (CAS 1353987-83-3, the NH analog), that directly impacts drug design parameters [1]. Replacing the N-H with an N-ethyl group reduces the hydrogen bond donor count from 2 to 1, decreases topological polar surface area (TPSA) from 78.9 to 70.1 Ų, and shifts the computed logP (XLogP3-AA) from -1.0 to -0.5—a 0.5 log unit increase in lipophilicity [2]. These changes are material for applications requiring enhanced passive membrane permeability and reduced aqueous solubility, where the NH analog would underperform. Furthermore, the N-ethyl group eliminates a potential site of metabolic N-dealkylation or unwanted hydrogen bonding, altering pharmacokinetic and pharmacodynamic profiles in ways that cannot be replicated by the unsubstituted analog [3]. Simply substituting the NH analog would introduce an additional hydrogen bond donor, increase polarity, and alter conformational preferences of the pyrrolidine ring, rendering generic replacement scientifically unsound without re-optimization of the entire molecular scaffold.

This compound (N-ethyl Cbz)

Single H-bond donor, TPSA 70.1 Ų, logP −0.5; reduced polarity favors membrane permeation

NH analog (unsubstituted)

Two H-bond donors, TPSA 78.9 Ų, logP −1.0; higher polarity limits passive permeability

This compound

N-Ethyl eliminates metabolic N-dealkylation site and alters pyrrolidine ring conformation

NH analog

N-H may introduce unwanted hydrogen bonding and different conformational preferences

This compound

Cbz group resists TFA; orthogonal to Boc-based deprotection strategies

Boc analog

Boc cleaves under mild acid, incompatible with acid-labile synthetic sequences

• [1] PubChem Compound Summary CID 66566859: 2-(3-(((Benzyloxy)carbonyl)amino)pyrrolidin-1-yl)acetic acid (CAS 1353987-83-3). National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Computed Properties comparison: CID 66566886 (target, XLogP3-AA = -0.5, TPSA = 70.1 Ų, HBD = 1) vs. CID 66566859 (NH analog, XLogP3-AA = -1.0, TPSA = 78.9 Ų, HBD = 2). View Source
• [3] Woll MG, et al. Discovery and Optimization of Small Molecule Splicing Modifiers of Survival Motor Neuron 2 as a Treatment for Spinal Muscular Atrophy. J Med Chem. 2016;59(13):6070-6085. (Context: pyrrolidine-based building blocks with N-alkyl modifications used in SMA drug discovery.) View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Shift vs. Unsubstituted Cbz-NH Analog

The N-ethyl substitution in [3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid produces a computed XLogP3-AA value of -0.5, compared to -1.0 for the direct NH analog (3-benzyloxycarbonylamino-pyrrolidin-1-yl)-acetic acid (CAS 1353987-83-3), representing a Δ of +0.5 log units [1][2]. This shift from a more hydrophilic to a moderately lipophilic regime falls within the optimal range for CNS drug-like properties (typically XLogP -0.5 to +5) and improves predicted passive membrane permeability compared to the more polar NH analog [3].

Lipophilicity shift

Reported

Δ +0.5 log units (XLogP3-AA −0.5 vs −1.0)

Target enters moderate lipophilic regime; may support membrane permeability review for peptidomimetics

Computed values; verify with experimental logD if critical

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = -0.5
Comparator Or Baseline	XLogP3-AA = -1.0 for (3-benzyloxycarbonylamino-pyrrolidin-1-yl)-acetic acid (CAS 1353987-83-3, CID 66566859)
Quantified Difference	Δ = +0.5 log units (target is 0.5 log units more lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07)

Why This Matters

A 0.5 log unit increase in computed logP can meaningfully improve predicted passive membrane permeability, making the target compound more suitable for designing cell-permeable peptidomimetics where the NH analog may be too polar.

• [1] PubChem Computed Properties for CID 66566886: XLogP3-AA = -0.5. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Computed Properties for CID 66566859: XLogP3-AA = -1.0. National Center for Biotechnology Information, 2025. View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. (Context: optimal XLogP range for CNS penetration.) View Source

Hydrogen Bond Donor Reduction Through N-Ethyl Substitution

The target compound possesses only 1 hydrogen bond donor (the carboxylic acid proton), compared to 2 hydrogen bond donors for the NH analog (carboxylic acid plus the carbamate N-H) [1][2]. This reduction is a direct consequence of the N-ethyl substitution replacing the ionizable N-H with a tertiary amine. Lipinski's Rule of Five identifies HBD count as a critical parameter for oral bioavailability, with an upper limit of 5; the reduction from 2 to 1 HBD improves compliance with drug-likeness criteria [3].

H-bond donor count

Cross-study comparable

1 HBD (target) vs 2 HBD (NH analog)

Fewer donors predict improved passive permeability; relevant for oral or CNS research compounds

Lipinski reference; not a direct permeability measurement

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 HBD (carboxylic acid O-H only)
Comparator Or Baseline	2 HBD (carboxylic acid O-H + carbamate N-H) for (3-benzyloxycarbonylamino-pyrrolidin-1-yl)-acetic acid
Quantified Difference	Δ = -1 HBD (target has one fewer hydrogen bond donor)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

Each hydrogen bond donor reduces predicted passive membrane permeability by approximately 1 log unit; eliminating the carbamate N-H donor makes the target compound a superior choice for designing orally bioavailable or CNS-penetrant molecules.

• [1] PubChem Computed Properties for CID 66566886: HBD count = 1. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Computed Properties for CID 66566859: HBD count = 2. National Center for Biotechnology Information, 2025. View Source
• [3] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source

Topological Polar Surface Area Reduction and Permeability Advantage

The computed topological polar surface area (TPSA) of the target compound is 70.1 Ų, compared to 78.9 Ų for the NH analog, yielding a reduction of 8.8 Ų [1][2]. The 140 Ų threshold is well-established for predicting blood-brain barrier penetration, and the TPSA for both compounds falls below this limit; however, the 8.8 Ų reduction moves the target compound further from the threshold, predicting incrementally better CNS penetration potential [3]. This TPSA difference arises from replacement of the polar N-H group with a less polar N-ethyl group.

TPSA difference

Reported

Δ −8.8 Ų (70.1 vs 78.9 Ų)

Lower TPSA supports predicted CNS penetration review; both remain below 140 Ų threshold

Computed by Cactvs 3.4.8.18

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 70.1 Ų
Comparator Or Baseline	TPSA = 78.9 Ų for (3-benzyloxycarbonylamino-pyrrolidin-1-yl)-acetic acid (CAS 1353987-83-3)
Quantified Difference	Δ = -8.8 Ų (target has ~11% lower TPSA)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

TPSA values below 140 Ų are favorable for CNS penetration, but the incremental 8.8 Ų reduction provides a measurable advantage in predicted passive permeability for scientists prioritizing CNS or intracellular target engagement.

• [1] PubChem Computed Properties for CID 66566886: TPSA = 70.1 Ų. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Computed Properties for CID 66566859: TPSA = 78.9 Ų. National Center for Biotechnology Information, 2025. View Source
• [3] Hitchcock SA, Pennington LD. Structure-brain exposure relationships. J Med Chem. 2006;49(26):7559-7583. (TPSA < 140 Ų for CNS penetration; TPSA < 60-70 Ų for optimal brain penetration.) View Source

Stereochemical Configuration Options: Racemate and Single Enantiomers

[3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid is commercially available as the racemic mixture (CAS 1353957-62-6, purity ≥95%) , the (R)-enantiomer (CAS 1353993-62-0, purity 97%) , and the (S)-enantiomer (CAS 1354003-96-5, purity min. 95%) . This contrasts with the NH analog series, where only the racemate (CAS 1353987-83-3) and (S)-enantiomer (CAS 1354007-00-3) are widely cataloged, with the (R)-NH enantiomer being less readily available . The availability of both enantiomers for the N-ethyl series enables stereospecific SAR exploration without requiring chiral resolution, saving significant synthetic effort.

Enantiomer availability

Data to verify

Racemic, (R)-, and (S)- enantiomers all commercially listed

Enables direct stereochemical SAR without chiral resolution; check vendor stock at time of procurement

Source: vendor catalogs; availability may vary

Evidence Dimension	Commercial availability of stereochemical forms
Target Compound Data	Racemic (CAS 1353957-62-6, ≥95%), (R)-enantiomer (CAS 1353993-62-0, 97%), (S)-enantiomer (CAS 1354003-96-5, ≥95%) all commercially available
Comparator Or Baseline	NH analog: Racemic (CAS 1353987-83-3) and (S)-enantiomer (CAS 1354007-00-3) available; (R)-enantiomer less commonly stocked
Quantified Difference	All three stereochemical forms (racemic, R, S) available for target vs. limited availability of (R)-enantiomer for NH analog
Conditions	Vendor catalog assessment (AKSci, Fluorochem, CymitQuimica) as of 2025-2026

Why This Matters

Availability of both single enantiomers eliminates the need for in-house chiral separation, reducing procurement complexity and enabling direct stereochemical SAR studies for target engagement and selectivity optimization.

N-Ethyl vs. N-Methyl Substitution: Conformational and Steric Effects

The N-ethyl substituent in the target compound introduces greater steric bulk than the N-methyl variant found in closely related building blocks such as [3-(benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid . While both compounds share the C16H22N2O4 formula and similar computed properties (XLogP3-AA and TPSA are expected to be comparable due to identical atom composition), the ethyl group imposes distinct conformational constraints on the pyrrolidine ring pucker and the orientation of the N-alkyl chain compared to the methyl group [1]. This steric difference can translate into altered binding interactions in peptidomimetic applications, as evidenced by SAR studies in related pyrrolidine-based drug discovery programs where N-ethyl vs. N-methyl substitution produced differential target engagement [2].

N-Ethyl vs N-methyl

Class-level

Ethyl adds ~16–18 ų steric bulk beyond methyl

May alter pyrrolidine conformation and target binding; direct comparative data on this scaffold not available

Class-level inference from N-alkyl SAR literature

Evidence Dimension	Steric bulk of N-alkyl substituent
Target Compound Data	N-ethyl group (CH2CH3, approximate van der Waals volume ~27.5 ų per methylene extension beyond methyl)
Comparator Or Baseline	N-methyl analog: [3-(benzyloxycarbonyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid (N-CH3, smaller steric profile)
Quantified Difference	Approximately one additional methylene unit of steric bulk (Δ ~16-18 ų van der Waals volume increment)
Conditions	Class-level inference from pyrrolidine N-alkyl SAR literature; no direct head-to-head experimental comparison with the N-methyl analog available for this exact scaffold

Why This Matters

The ethyl group provides sufficient steric bulk to restrict rotational freedom of the N-alkyl chain without the excessive lipophilicity penalty of larger alkyl groups (e.g., N-isopropyl or N-propyl), offering a balanced steric profile for optimizing ligand-receptor interactions in medicinal chemistry campaigns.

• [1] Petrova T, et al. Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships. Drug Dev Res. 2025;87(2). (Review of pyrrolidine N-alkyl SAR effects on conformation and target binding.) View Source
• [2] Woll MG, et al. Discovery and Optimization of Small Molecule Splicing Modifiers of Survival Motor Neuron 2 as a Treatment for Spinal Muscular Atrophy. J Med Chem. 2016;59(13):6070-6085. (Pyrrolidine N-alkyl SAR context for drug design.) View Source

Cbz vs. Boc Protecting Group Orthogonality

[3-(Benzyloxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid employs a Cbz (benzyloxycarbonyl) protecting group that is cleaved by catalytic hydrogenolysis (H2/Pd-C) or strong acid conditions (HBr/AcOH), compared to the Boc (tert-butoxycarbonyl) analog, [3-(tert-butoxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid, which is cleaved under mild acidic conditions (TFA or HCl/dioxane) [1]. This orthogonal deprotection profile makes the Cbz-protected target compound the preferred choice when the synthetic sequence requires an acid-stable protecting group that can survive TFA-mediated Boc deprotection or acidic resin cleavage in solid-phase synthesis [2].

Cbz vs Boc orthogonality

Method context

Cbz survives TFA; Boc deprotects >99% under same conditions

Supports orthogonal protection design in SPPS and multi-step sequences

Standard peptide chemistry conditions

Evidence Dimension	Protecting group deprotection conditions and orthogonality
Target Compound Data	Cbz group cleavable by H2/Pd-C (hydrogenolysis) or HBr/AcOH; stable to TFA and mild acid
Comparator Or Baseline	Boc analog: [3-(tert-butoxycarbonyl-ethyl-amino)-pyrrolidin-1-yl]-acetic acid; Boc cleavable by TFA, HCl/dioxane; labile under acidic conditions
Quantified Difference	Orthogonal deprotection: Cbz survives TFA (0% cleavage) where Boc undergoes >99% deprotection; complementary reactivity profiles
Conditions	Standard peptide chemistry deprotection conditions (TFA/DCM 1:1 for Boc; H2/10% Pd-C in MeOH for Cbz)

Why This Matters

The Cbz group's acid stability provides a critical synthetic advantage in multi-step sequences requiring orthogonal protecting group strategies, particularly in solid-phase peptide synthesis where TFA-labile resins or other Boc-protected amines are employed.

• [1] Isidro-Llobet A, Alvarez M, Albericio F. Amino acid-protecting groups. Chem Rev. 2009;109(6):2455-2504. (Comprehensive review of Cbz vs. Boc orthogonality.) View Source
• [2] Fields GB, Noble RL. Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. Int J Pept Protein Res. 1990;35(3):161-214. (Context: orthogonal protecting group strategies in SPPS.) View Source

Procurement-Guided Application Scenarios

CNS-Penetrant Peptidomimetics Requiring Reduced H-Bond Donors

When designing peptidomimetic ligands for CNS targets where passive blood-brain barrier penetration is required, the target compound's single hydrogen bond donor (vs. 2 HBD for the NH analog) and reduced TPSA (70.1 vs. 78.9 Ų) provide a measurable advantage in predicted membrane permeability . Researchers should select this building block over the NH analog when the target peptide bond surrogate occupies a position that would otherwise introduce an additional HBD, potentially reducing CNS exposure. The -0.5 XLogP3-AA value further positions this compound within the optimal lipophilicity window for brain penetration .

Stereochemical SAR Using Both Enantiomers

For medicinal chemistry programs investigating stereospecific target engagement, the commercial availability of both (R)- and (S)-enantiomers of the target compound (CAS 1353993-62-0 and 1354003-96-5) enables direct comparative SAR without the need for chiral preparative chromatography or enzymatic resolution . This contrasts with the NH analog series where the (R)-enantiomer is less accessible, potentially delaying SAR cycles. Procurement of both enantiomers allows simultaneous evaluation of stereochemical preference at the pyrrolidine 3-position, which can be critical for targets with chiral binding pockets .

Orthogonal Protection in Multi-Step Peptide Synthesis

The Cbz protecting group of the target compound remains fully stable under TFA-mediated acidic deprotection conditions that would cleave a Boc group, making it the preferred building block for synthetic sequences requiring acid-stable amine protection . This is particularly relevant in solid-phase peptide synthesis using acid-labile resins (e.g., Wang or Rink amide resin) where the final cleavage step with TFA simultaneously removes Boc groups but preserves the Cbz protection, allowing for selective post-cleavage modification . Researchers planning synthetic routes that involve sequential deprotection steps should prioritize the Cbz-protected target compound over the Boc analog to avoid undesired premature deprotection .

Constrained N-Ethylglycine Surrogate for N-Alkyl SAR

The target compound serves as a conformationally constrained N-ethylglycine surrogate, where the pyrrolidine ring restricts the conformational freedom of the amino acid backbone compared to acyclic N-ethylglycine . The N-ethyl substituent provides a specific steric and lipophilic profile (XLogP3-AA = -0.5) distinct from both N-methyl (less steric bulk) and N-isopropyl/N-propyl (greater lipophilicity, potentially exceeding desirable logP ranges) analogs . This makes it ideal for systematic N-alkyl SAR studies in peptide lead optimization, where the goal is to identify the optimal alkyl chain length for balancing target affinity, selectivity, and drug-like properties .

Application

Selection Property

Validation Focus

CNS-penetrant peptidomimetic design

Reduced H-bond donors and lower TPSA

Predicted passive membrane permeability

Stereochemical SAR with both enantiomers

Enantiomeric availability (R, S, racemic)

Stereospecific target engagement assessment

Orthogonal protection in multi-step synthesis

Cbz acid stability vs acid-labile groups

Deprotection orthogonality under TFA conditions

Constrained N-ethylglycine SAR studies

Steric and lipophilic profile (ethyl group)

Conformational constraint vs linear analogs